(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acrylamide is a useful research compound. Its molecular formula is C18H22N2O5S and its molecular weight is 378.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacology
Synthesis of Analogs : The compound (E)-3-(Benzo[d][1,3]dioxol-5-yl)-N-(8-(Methylsulfonyl)-8-Azabicyclo[3.2.1]octan-3-yl)acrylamide and its analogs have been synthesized for pharmacological studies. These analogs exhibit varying degrees of serotonin receptor antagonistic activities, particularly towards 5-HT3 receptors (Kawakita et al., 1992).
5-HT3 Receptor Antagonism : Derivatives of this compound show potent antagonistic activity against 5-HT3 receptors, with some variants offering complete protection against cisplatin-induced emesis in animal models (Kuroita et al., 1996).
KCNQ2 Opener Activity : Certain derivatives of this compound, specifically involving the benzo[1,3]dioxol-5-yl moiety, have been identified as potent KCNQ2 openers, contributing to the reduction of neuronal hyperexcitability in rat hippocampal slices (Wu et al., 2004).
Antibacterial and Antifungal Activities : Some derivatives, produced via reaction with nucleophilic reagents containing nitrogen and sulfur, have exhibited moderate activities against antibacterial and antifungal agents (Shiba et al., 2010).
Chemical and Structural Analysis
Conformational and Structural Analysis : Research includes detailed conformational and structural analyses of various analogs, which helps in understanding the stereochemistry and regiochemistry of these compounds (Taniguchi et al., 1978).
Synthetic Pathways and Mechanisms : Studies have focused on the synthetic routes and mechanisms involved in producing these compounds, including oligomerization processes and cycloaddition reactions (Hashimoto & Sumitomo, 1984).
Crystal and Molecular Structure Analysis : The crystal structures of related compounds have been determined, contributing to a deeper understanding of their molecular interactions and potential pharmacological applications (Collin et al., 1986).
Miscellaneous Applications
Muscarinic Activities : Certain derivatives have been studied for their muscarinic ligand potency, indicating potential applications in the study of neurotransmission (Wadsworth et al., 1992).
5-HT4 Receptor Ligand Activity : Some benzimidazolone derivatives, structurally related to the target compound, have been found to act as potent but partial agonists of the 5-HT4 receptor, indicating their potential use in gastrointestinal treatments (Baxter & Clarke, 1992).
Properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O5S/c1-26(22,23)20-14-4-5-15(20)10-13(9-14)19-18(21)7-3-12-2-6-16-17(8-12)25-11-24-16/h2-3,6-8,13-15H,4-5,9-11H2,1H3,(H,19,21)/b7-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGGIAPJDAUCBSD-XVNBXDOJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1C2CCC1CC(C2)NC(=O)C=CC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)N1C2CCC1CC(C2)NC(=O)/C=C/C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.